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Compound of Interest

6-Fluoro-1H-indazole-5-
Compound Name:
carbonitrile

Cat. No.: B1344723

Technical Dossier: 6-Fluoro-1H-indazole-5-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physicochemical properties of
6-Fluoro-1H-indazole-5-carbonitrile, a heterocyclic compound of interest in medicinal
chemistry and drug discovery. The information is presented to support research and
development activities.

Physicochemical Data

The fundamental molecular properties of 6-Fluoro-1H-indazole-5-carbonitrile are
summarized in the table below. These values are critical for experimental design, including
reaction stoichiometry, analytical characterization, and formulation development.

Parameter Value Reference
Molecular Formula CsHaFNs [1]
Molecular Weight 161.14 g/mol [1]
CAS Number 633327-11-4 [1]
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Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 6-Fluoro-1H-indazole-5-
carbonitrile are often proprietary or described within patent literature. For researchers
requiring specific synthetic methodologies, a thorough review of chemical synthesis databases
and patent filings is recommended. Standard analytical procedures for compound
characterization would include:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.
¢ Mass Spectrometry (MS): To confirm the molecular weight and elemental composition.

e High-Performance Liquid Chromatography (HPLC): To determine purity.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name and its
fundamental molecular identifiers.
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B Molecular Weight

161.14 g/mol
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Chemical Identity and Molecular Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Fluoro-1H-indazole-5-carbonitrile molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344723#6-fluoro-1h-indazole-5-carbonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1344723#6-fluoro-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1344723#6-fluoro-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1344723#6-fluoro-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1344723#6-fluoro-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1344723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

